tert-butyl N-{[5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]methyl}carbamate

• IUPAC Name: tert-butyl N-[(3-pyridin-3-yl-1H-1,2,4-triazol-5-yl)methyl]carbamate
• InChI: InChI=1S/C13H17N5O2/c1-13(2,3)20-12(19)15-8-10-16-11(18-17-10)9-5-4-6-14-7-9/h4-7H,8H2,1-3H3,(H,15,19)(H,16,17,18)
• InChI Key: ZAWMUWLXPLPZLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NC(=NN1)C2=CN=CC=C2
• Molecular Formula: C13H17N5O2
• Molecular Weight: 275.31 g/mol

Description

Organic compounds like the one you’re asking about often have interesting properties and potential applications, especially in fields like medicinal chemistry. They usually contain a central carbon or heteroatom (an atom that is not carbon or hydrogen, such as nitrogen or oxygen) bonded to various functional groups. The presence of pyridinyl and triazolyl rings in the structure suggests that this compound might have interesting reactivity and potentially bioactive properties.

Molecular Structure Analysis

The molecular structure of organic compounds is determined by the arrangement of atoms and the bonds between them. The presence of aromatic rings like pyridine and triazole in the structure suggests that this compound might have a planar region, which could influence its interactions with other molecules.

Chemical Reactions Analysis

The reactivity of such compounds can be quite diverse, depending on the exact nature of the functional groups present. For example, the pyridine ring is often involved in nucleophilic substitution reactions, while the triazole ring can participate in various transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of organic compounds like this one depend on their molecular structure. For example, the presence of polar functional groups can influence solubility, while the size and shape of the molecule can affect its boiling and melting points.

Scientific Research Applications

Kinase Inhibition

Kinases are enzymes that play a crucial role in signal transduction and are targets for cancer therapy. .

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Some organic compounds can be hazardous due to their reactivity, toxicity, or environmental impact.

Future Directions

The study of complex organic compounds is a vibrant field with many potential future directions. New synthetic methods, applications in medicine and industry, and studies on the environmental impact of these compounds are all areas of ongoing research.